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Compound of Interest

Compound Name: Phenylmercury 2-ethylhexanoate

Cat. No.: B078177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the classification, properties,

synthesis, and toxicity of organomercury compounds with the general formula RHgX. The

information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and related fields.

Classification of Organomercury Compounds
(RHgX)
Organomercury compounds of the type RHgX are systematically classified based on the nature

of the organic group (R) and the anionic ligand (X). This classification is crucial as the

properties and reactivity of these compounds are significantly influenced by these two

components.

Classification based on the Organic Group (R)
The organic substituent 'R' directly bonded to the mercury atom plays a pivotal role in

determining the compound's stability, reactivity, and biological activity. The primary

classifications are as follows:

Alkylmercury Compounds: In these compounds, the R group is an alkyl chain (e.g., methyl,

ethyl). Simple alkylmercury compounds like methylmercury and ethylmercury are notorious

for their high toxicity.
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Arylmercury Compounds: Here, the R group is an aryl ring (e.g., phenyl, tolyl). Arylmercury

compounds are generally more stable than their alkyl counterparts.

Vinylmercury Compounds: These compounds feature a vinyl group attached to the mercury

atom. They are often intermediates in organic synthesis.

Allylmercury Compounds: Characterized by an allyl group bonded to mercury, these

compounds exhibit unique reactivity patterns.

Classification based on the Anionic Ligand (X)
The anionic ligand 'X' also significantly impacts the properties of RHgX compounds, particularly

their solubility and reactivity. Common classes based on the 'X' group include:

Organomercury Halides (RHgX, X = F, Cl, Br, I): These are among the most common and

well-studied organomercury compounds. Their reactivity often depends on the nature of the

halogen.

Organomercury Acetates (RHgOCOCH₃): These compounds are frequently used as

reagents in organic synthesis, particularly in mercuration reactions.

Organomercury Hydroxides (RHgOH): These are often formed in aqueous environments and

can exist in equilibrium with the corresponding aqua cation [RHg(H₂O)]⁺.

Organomercury Thiolates (RHgSR'): Due to the high affinity of mercury for sulfur, these

compounds are readily formed in the presence of thiols. This interaction is central to the

biological and toxicological properties of organomercury compounds.

A logical diagram illustrating this classification is presented below.
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Organomercury Compounds (RHgX)

Classification by R Group Classification by X Group

Alkyl (e.g., Methyl, Ethyl) Aryl (e.g., Phenyl) Vinyl Halides (Cl, Br, I) Acetates (OAc) Hydroxides (OH) Thiolates (SR')
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Classification of RHgX Compounds.

Data Presentation: Structural and Toxicological
Properties
The structural parameters and toxicity of organomercury compounds are critical for

understanding their behavior and potential hazards. The following tables summarize key

quantitative data for representative RHgX compounds.

Structural Data: Bond Lengths and Angles
Organomercury compounds of the type RHgX typically exhibit a linear geometry around the

mercury atom, a consequence of sp hybridization of the mercury 6s and 6p orbitals.[1] This

linearity can be distorted by intermolecular interactions in the solid state.
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Compoun
d

R Group X Group

C-Hg
Bond
Length
(Å)

Hg-X
Bond
Length
(Å)

C-Hg-X
Bond
Angle (°)

Referenc
e(s)

Methylmer

cury

chloride

Methyl Cl 2.06 2.28
180 (gas

phase)
[2]

Ethylmercu

ry chloride
Ethyl Cl 2.07 2.31 178 [2]

Phenylmer

cury

chloride

Phenyl Cl 2.06 2.32 176 [2]

Methylmer

cury

bromide

Methyl Br 2.05 2.41
180 (gas

phase)
[2]

Phenylmer

cury

acetate

Phenyl OAc 2.07
2.08 (Hg-

O)
173 [3]

Methylmer

cury

thiomethoxi

de

Methyl SCH₃ 2.08
2.36 (Hg-

S)
177 [4]

Toxicological Data: Acute Toxicity (LD₅₀)
The toxicity of organomercury compounds is a significant concern. The LD₅₀ (lethal dose for

50% of a test population) is a standard measure of acute toxicity. The data below is for oral

administration in rats.
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Compound CAS Number
LD₅₀ (Oral, Rat)
(mg/kg)

Reference(s)

Methylmercury

chloride
115-09-3 29.915 [5][6]

Ethylmercury chloride 107-27-7 40 [7][8][9]

Phenylmercuric

acetate
62-38-4 22 - 41 [10][11][12][13]

Thiomersal

(Ethylmercury

thiosalicylate)

54-64-8 75 [14]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of key organomercury

compounds are provided below. Caution: Organomercury compounds are highly toxic and

should only be handled by trained professionals in a well-ventilated fume hood with appropriate

personal protective equipment.

Synthesis of Methylmercury Chloride
Reaction: (CH₃)₂Hg + HgCl₂ → 2 CH₃HgCl

Procedure:

In a fume hood, dissolve 1.0 g of dimethylmercury in 20 mL of ethanol in a 50 mL round-

bottom flask equipped with a magnetic stirrer.

In a separate beaker, dissolve 1.18 g of mercuric chloride in 20 mL of ethanol.

Slowly add the mercuric chloride solution to the dimethylmercury solution with continuous

stirring.

A white precipitate of methylmercury chloride will form immediately.

Stir the reaction mixture at room temperature for 1 hour to ensure complete reaction.
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Collect the precipitate by vacuum filtration and wash with two small portions of cold ethanol.

Dry the product in a desiccator over P₂O₅.

Synthesis of Phenylmercuric Acetate
Reaction: C₆H₆ + Hg(OAc)₂ → C₆H₅HgOAc + HOAc

Procedure:

In a fume hood, place 31.8 g of mercuric acetate and 100 mL of benzene in a 250 mL three-

necked flask equipped with a reflux condenser and a mechanical stirrer.

Heat the mixture to reflux with vigorous stirring.

Continue refluxing for 4 hours. The mercuric acetate will gradually dissolve.

After 4 hours, allow the reaction mixture to cool to room temperature.

Filter the hot solution to remove any unreacted mercuric acetate.

Reduce the volume of the filtrate by rotary evaporation until crystallization begins.

Cool the concentrate in an ice bath to complete the crystallization of phenylmercuric acetate.

Collect the crystals by vacuum filtration and wash with a small amount of cold benzene.

Recrystallize the product from ethanol to obtain pure phenylmercuric acetate.

Characterization Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

organic structure. ¹⁹⁹Hg NMR is particularly useful for studying the mercury environment.

Infrared (IR) Spectroscopy: IR spectroscopy can identify characteristic vibrations of the R

and X groups. The Hg-C stretching frequency typically appears in the far-IR region (around

500-600 cm⁻¹).
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Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight

and fragmentation pattern of the organomercury compound, aiding in its identification.

Mechanism of Toxicity: Interaction with Sulfhydryl
Groups
The primary mechanism of toxicity for organomercury compounds is their high affinity for

sulfhydryl (-SH) groups present in proteins and enzymes. This interaction can lead to enzyme

inhibition and disruption of cellular functions. The logical workflow of this toxicological pathway

is depicted below.
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Organomercury Compound (RHgX)

Formation of RHg-S-Protein Adduct

Protein with Sulfhydryl Group (-SH)

Enzyme Dysfunction

Increased Reactive Oxygen Species (ROS)

Cellular Dysfunction and Apoptosis

Membrane Damage
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Toxicity Pathway of Organomercury Compounds.

This guide provides a foundational understanding of the classification and properties of RHgX

organomercury compounds. Further in-depth research is recommended for specific

applications and safety considerations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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